2-{[4-(2-furyl)-2-pyrimidinyl]thio}-N-(4-methoxy-2-nitrophenyl)acetamide

• IUPAC Name: 2-[4-(furan-2-yl)pyrimidin-2-yl]sulfanyl-N-(4-methoxy-2-nitrophenyl)acetamide
• InChI: InChI=1S/C17H14N4O5S/c1-25-11-4-5-12(14(9-11)21(23)24)19-16(22)10-27-17-18-7-6-13(20-17)15-3-2-8-26-15/h2-9H,10H2,1H3,(H,19,22)
• InChI Key: SVLZFFZPYQRBMG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)CSC2=NC=CC(=N2)C3=CC=CO3)[N+](=O)[O-]
• Molecular Formula: C17H14N4O5S
• Molecular Weight: 386.4 g/mol

Description

2-{[4-(2-furyl)-2-pyrimidinyl]thio}-N-(4-methoxy-2-nitrophenyl)acetamide, also known as Fustel, is a compound that has been extensively studied for its potential in treating various diseases.

Scientific Research Applications

2-{[4-(2-furyl)-2-pyrimidinyl]thio}-N-(4-methoxy-2-nitrophenyl)acetamide has been studied for its potential in treating a variety of diseases, including cancer, inflammation, and neurological disorders. In cancer research, this compound has been shown to inhibit the growth of tumor cells and induce apoptosis. Inflammation research has demonstrated this compound's anti-inflammatory properties, while neurological research has suggested that this compound may have neuroprotective effects.

Mechanism of Action

2-{[4-(2-furyl)-2-pyrimidinyl]thio}-N-(4-methoxy-2-nitrophenyl)acetamide's mechanism of action is not fully understood, but it is believed to target multiple pathways involved in disease progression. In cancer cells, this compound has been shown to inhibit the activity of several enzymes involved in cell proliferation and survival. In inflammation, this compound has been found to reduce the production of pro-inflammatory cytokines. In neurological disorders, this compound may act as an antioxidant and reduce oxidative stress.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been found to induce apoptosis and inhibit cell proliferation. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines and inhibit the activity of inflammatory cells. In neurological disorders, this compound may act as an antioxidant and reduce oxidative stress, which is believed to contribute to disease progression.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[4-(2-furyl)-2-pyrimidinyl]thio}-N-(4-methoxy-2-nitrophenyl)acetamide in lab experiments is its potential to target multiple pathways involved in disease progression. This makes it a promising candidate for treating complex diseases that involve multiple pathways. However, one limitation of using this compound is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for 2-{[4-(2-furyl)-2-pyrimidinyl]thio}-N-(4-methoxy-2-nitrophenyl)acetamide research. One area of interest is its potential in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is its potential in treating autoimmune diseases, such as lupus and rheumatoid arthritis. Additionally, further research is needed to fully understand this compound's mechanism of action and to optimize its efficacy and safety for clinical use.
Conclusion
In conclusion, this compound is a compound that has shown promise in treating a variety of diseases. Its multi-targeted approach makes it a promising candidate for treating complex diseases, but further research is needed to fully understand its mechanism of action and optimize its efficacy and safety for clinical use.